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Compound of Interest

Compound Name: 1-Phenyltetrazole-5-thiol

Cat. No.: B125466

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The journey of mercaptotetrazole compounds from a laboratory curiosity to a cornerstone of
modern chemistry and pharmacology is a testament to the enduring quest for novel molecular
scaffolds. These five-membered heterocyclic compounds, characterized by a tetrazole ring
bearing a thiol group, possess a unique combination of physicochemical properties that have
rendered them invaluable in a multitude of scientific disciplines. This technical guide provides a
comprehensive overview of the discovery, history, synthesis, and diverse applications of
mercaptotetrazole compounds, with a focus on quantitative data and detailed experimental
methodologies.

Discovery and Early History

The story of tetrazoles began in 1885 when Swedish chemist J. A. Bladin first synthesized a
derivative of this novel ring system.[1] However, it was not until the mid-20th century that the
synthesis and properties of 5-mercaptotetrazoles were more thoroughly investigated. Early
synthetic routes were often challenging, utilizing hazardous reagents and offering limited yields,
which constrained their widespread application.[1] The primary and most versatile route to 5-
substituted-1H-tetrazoles is the [3+2] cycloaddition reaction between a nitrile and an azide
source.[1][2][3][4] The development of more efficient and safer synthetic methods has been
pivotal to unlocking the vast potential of these compounds.
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Physicochemical Properties of Representative
Mercaptotetrazoles

The utility of mercaptotetrazole compounds is intrinsically linked to their unique structural and
electronic properties. The tetrazole ring is planar and aromatic, and the mercapto substituent
can exist in tautomeric equilibrium with the thione form. The acidic nature of the tetrazole
proton and the nucleophilicity of the sulfur atom are key to their reactivity and biological activity.
Below is a summary of key physicochemical data for 1-phenyl-5-mercaptotetrazole, a widely
used derivative.

Property Value Reference
Molecular Formula C7HeNaS [5][6]
Molecular Weight 178.22 g/mol [51[6]
Melting Point 145-152 °C (decomposes) [71[8]
Appearance White crystalline powder [516]1[7]
pKa -3.85 + 0.20 (Predicted) [7]

Water Solubility Partially soluble [71[8]

Soluble in 5% ethanol,
Solubility acetone, chloroform, and [718]

methanol

Evolution of Synthetic Methodologies

The synthesis of 1-substituted-5-mercaptotetrazoles has evolved significantly over the years,
with modern methods focusing on improved yields, safety, and environmental compatibility. The
most common approach involves the reaction of an isothiocyanate with an azide salt.
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Mercaptotetrazole Scaffold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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